Cas no 1934969-53-5 ((4,4-dimethyloxolan-2-yl)methanesulfonyl chloride)

• Product Name: (4,4-dimethyloxolan-2-yl)methanesulfonyl chloride
• CAS No: 1934969-53-5
• MF: C₇H₁₃ClO₃S
• MW: 212.694320440292
• CID: 4630294
• Update Time: 2025-10-24

(4,4-dimethyloxolan-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanesulfonyl chloride, tetrahydro-4,4-dimethyl-
• (4,4-dimethyloxolan-2-yl)methanesulfonyl chloride

• Inchi： 1S/C7H13ClO3S/c1-7(2)3-6(11-5-7)4-12(8,9)10/h6H,3-5H2,1-2H3
• InChI Key： NOTCUCGOSSWGKT-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)CC1CS(Cl)(=O)=O

Additional information on (4,4-dimethyloxolan-2-yl)methanesulfonyl chloride

(4,4-Dimethyloxolan-2-yl)methanesulfonyl chloride (CAS No. 1934969-53-5)

(4,4-Dimethyloxolan-2-yl)methanesulfonyl chloride (CAS No. 1934969-53-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is a derivative of methanesulfonyl chloride, which is widely used as a reagent in organic synthesis for the formation of sulfonate esters and other functional groups.

The structure of (4,4-dimethyloxolan-2-yl)methanesulfonyl chloride consists of a methanesulfonyl chloride group attached to a 4,4-dimethyloxolan-2-yl ring. The presence of the methanesulfonyl chloride group imparts strong electrophilic properties to the molecule, making it highly reactive in nucleophilic substitution reactions. The 4,4-dimethyloxolan-2-yl ring, on the other hand, provides steric hindrance and stability, which can be crucial in controlling the reactivity and selectivity of the compound in various synthetic processes.

In the context of pharmaceutical research, (4,4-dimethyloxolan-2-yl)methanesulfonyl chloride has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the preparation of sulfonamide derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. For instance, a study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the synthesis of novel sulfonamide-based inhibitors of protein kinases, which are key targets in cancer therapy.

Beyond its applications in drug discovery, (4,4-dimethyloxolan-2-yl)methanesulfonyl chloride has also found use in materials science. Researchers at the University of California have explored its potential as a building block for the synthesis of advanced polymers with tailored properties. The unique combination of reactivity and stability offered by this compound allows for precise control over polymerization processes, leading to materials with enhanced mechanical strength and thermal stability.

The synthetic versatility of (4,4-dimethyloxolan-2-yl)methanesulfonyl chloride is further exemplified by its role in green chemistry initiatives. A recent study published in Green Chemistry demonstrated that this compound can be synthesized using environmentally friendly methods, reducing the environmental impact associated with traditional synthetic routes. The use of green solvents and catalysts not only aligns with sustainable development goals but also enhances the economic viability of large-scale production processes.

In terms of safety and handling, it is important to note that while (4,4-dimethyloxolan-2-yl)methanesulfonyl chloride is not classified as a hazardous material under current regulations, it should still be handled with care due to its reactivity. Proper personal protective equipment (PPE) should be worn during handling to prevent skin contact and inhalation. Additionally, storage conditions should be carefully controlled to maintain the stability and purity of the compound.

To summarize, (4,4-dimethyloxolan-2-yl)methanesulfonyl chloride (CAS No. 1934969-53-5) is a versatile and valuable compound with a wide range of applications in pharmaceutical research, materials science, and green chemistry. Its unique chemical structure and properties make it an attractive choice for researchers and industry professionals seeking innovative solutions to complex problems. As ongoing research continues to uncover new applications and improve synthetic methods, this compound is likely to play an increasingly important role in advancing various fields within the chemical sciences.